(5-Methyl-1,2-oxazol-3-yl)methanesulfonamide (5-Methyl-1,2-oxazol-3-yl)methanesulfonamide
Brand Name: Vulcanchem
CAS No.: 1042780-11-9
VCID: VC3346892
InChI: InChI=1S/C5H8N2O3S/c1-4-2-5(7-10-4)3-11(6,8)9/h2H,3H2,1H3,(H2,6,8,9)
SMILES: CC1=CC(=NO1)CS(=O)(=O)N
Molecular Formula: C5H8N2O3S
Molecular Weight: 176.2 g/mol

(5-Methyl-1,2-oxazol-3-yl)methanesulfonamide

CAS No.: 1042780-11-9

Cat. No.: VC3346892

Molecular Formula: C5H8N2O3S

Molecular Weight: 176.2 g/mol

* For research use only. Not for human or veterinary use.

(5-Methyl-1,2-oxazol-3-yl)methanesulfonamide - 1042780-11-9

Specification

CAS No. 1042780-11-9
Molecular Formula C5H8N2O3S
Molecular Weight 176.2 g/mol
IUPAC Name (5-methyl-1,2-oxazol-3-yl)methanesulfonamide
Standard InChI InChI=1S/C5H8N2O3S/c1-4-2-5(7-10-4)3-11(6,8)9/h2H,3H2,1H3,(H2,6,8,9)
Standard InChI Key SLRNOCFPPZPYNY-UHFFFAOYSA-N
SMILES CC1=CC(=NO1)CS(=O)(=O)N
Canonical SMILES CC1=CC(=NO1)CS(=O)(=O)N

Introduction

(5-Methyl-1,2-oxazol-3-yl)methanesulfonamide is a chemical compound with the CAS number 1042780-11-9. It is characterized by its molecular formula C5H8N2O3S and a molecular weight of 176.19 g/mol . This compound belongs to the class of sulfonamides, which are known for their diverse applications in medicinal chemistry due to their biological activities.

Comparison with Related Compounds

Several compounds share structural similarities with (5-Methyl-1,2-oxazol-3-yl)methanesulfonamide, each with distinct biological activity profiles:

Compound NameStructureKey Differences
N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamideContains an N-methyl groupAlters reactivity and biological activity
(5-Methyl-1,2-benzoxazol-3-yl)methanesulfonamideContains a benzene ringDifferent chemical properties and applications

Future Research Directions

Further research is needed to fully understand the biological activities and therapeutic potential of (5-Methyl-1,2-oxazol-3-yl)methanesulfonamide. Studies involving its interaction with biological targets, such as enzymes and receptors, would provide valuable insights into its mechanism of action and potential applications in medicinal chemistry.

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